Cas no 105456-57-3 (Benzenamine, 4-[(2,4-dichlorophenyl)sulfonyl]-)

Benzenamine, 4-[(2,4-dichlorophenyl)sulfonyl]- structure
105456-57-3 structure
Product Name:Benzenamine, 4-[(2,4-dichlorophenyl)sulfonyl]-
CAS No:105456-57-3
MF:C12H9Cl2NO2S
MW:302.176359891891
CID:1153663
PubChem ID:23274965
Update Time:2025-04-20

Benzenamine, 4-[(2,4-dichlorophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[(2,4-dichlorophenyl)sulfonyl]-
    • 4-(2,4-dichlorophenyl)sulfonylaniline
    • 4-[(2,4-Dichlorophenyl)sulfonyl]benzenamine
    • 4-(2,4-Dichlorobenzene-1-sulfonyl)aniline
    • SCHEMBL11214449
    • CHEMBL80639
    • 105456-57-3
    • DTXSID20632327
    • Inchi: 1S/C12H9Cl2NO2S/c13-8-1-6-12(11(14)7-8)18(16,17)10-4-2-9(15)3-5-10/h1-7H,15H2
    • InChI Key: CHFQGCGWPRNPEV-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1S(C1C=CC(=CC=1)N)(=O)=O)Cl

Computed Properties

  • Exact Mass: 300.97327
  • Monoisotopic Mass: 300.9731051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • PSA: 60.16
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